Cas no 903343-58-8 (N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methoxy-3-methylbenzene-1-sulfonamide)

• Product Name: N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methoxy-3-methylbenzene-1-sulfonamide
• CAS No: 903343-58-8
• MF: C₂₁H₂₈FN₃O₃S
• MW: 421.528727531433
• CID: 5493796
• Update Time: 2025-06-11

N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methoxy-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]-4-methoxy-3-methylbenzenesulfonamide
• N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methoxy-3-methylbenzene-1-sulfonamide

• Inchi： 1S/C21H28FN3O3S/c1-16-14-19(8-9-21(16)28-3)29(26,27)23-15-20(17-4-6-18(22)7-5-17)25-12-10-24(2)11-13-25/h4-9,14,20,23H,10-13,15H2,1-3H3
• InChI Key： RHWOOXMWTARDMM-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=C(F)C=C2)N2CCN(C)CC2)(=O)=O)=CC=C(OC)C(C)=C1

Additional information on N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methoxy-3-methylbenzene-1-sulfonamide

Comprehensive Overview of N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methoxy-3-methylbenzene-1-sulfonamide (CAS No. 903343-58-8)

N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methoxy-3-methylbenzene-1-sulfonamide, with the CAS number 903343-58-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a fluorophenyl group, a methylpiperazine moiety, and a methoxy-methylbenzene sulfonamide unit. Such a combination makes it a subject of interest for its potential applications in drug discovery and development.

The compound's structural complexity and functional diversity align with current trends in targeted drug design and small-molecule therapeutics. Researchers are particularly intrigued by its potential interactions with biological targets, such as G-protein-coupled receptors (GPCRs) and kinase enzymes, which are hot topics in modern pharmacology. The presence of the 4-fluorophenyl group enhances its binding affinity, while the methylpiperazine segment contributes to improved solubility and pharmacokinetic properties.

In the context of AI-driven drug discovery, N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methoxy-3-methylbenzene-1-sulfonamide exemplifies how computational models can predict molecular behavior. This aligns with frequently searched queries like "AI in pharmaceutical research" and "computational chemistry advancements". The compound's CAS number 903343-58-8 is often referenced in databases and scientific literature, making it a valuable identifier for researchers.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The methylpiperazine moiety is a common feature in many CNS-active drugs, which ties into popular searches such as "new CNS drug candidates 2024" and "neuropharmacology breakthroughs". Its sulfonamide group further expands its applicability, as sulfonamides are known for their versatility in medicinal chemistry.

From a synthetic chemistry perspective, the preparation of N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methoxy-3-methylbenzene-1-sulfonamide involves multi-step organic reactions, including amidation and alkylation processes. This resonates with queries like "complex organic synthesis techniques" and "sulfonamide derivatives synthesis". The compound's CAS number 903343-58-8 ensures precise tracking in chemical inventories and regulatory documentation.

Environmental and green chemistry considerations are also relevant, as researchers explore sustainable methods for synthesizing such compounds. Searches like "green synthesis of sulfonamides" and "eco-friendly pharmaceutical manufacturing" reflect this growing interest. The methoxy and methyl substituents in the compound's structure may influence its biodegradability and environmental impact, topics frequently discussed in contemporary research.

In summary, N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methoxy-3-methylbenzene-1-sulfonamide (CAS 903343-58-8) represents a fascinating intersection of medicinal chemistry, drug discovery, and computational modeling. Its structural features and potential applications make it a compound of enduring interest in both academic and industrial settings.